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4-Pentenal 4-Pentenal 4-Pentenal, also known as pent-4-enal, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. 4-Pentenal is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4-pentenal is primarily located in the cytoplasm. 4-Pentenal has a roasted taste.
Brand Name: Vulcanchem
CAS No.: 2100-17-6
VCID: VC0109682
InChI: InChI=1S/C5H8O/c1-2-3-4-5-6/h2,5H,1,3-4H2
SMILES: C=CCCC=O
Molecular Formula: C5H8O
Molecular Weight: 84.12 g/mol

4-Pentenal

CAS No.: 2100-17-6

Reference Standards

VCID: VC0109682

Molecular Formula: C5H8O

Molecular Weight: 84.12 g/mol

4-Pentenal - 2100-17-6

CAS No. 2100-17-6
Product Name 4-Pentenal
Molecular Formula C5H8O
Molecular Weight 84.12 g/mol
IUPAC Name pent-4-enal
Standard InChI InChI=1S/C5H8O/c1-2-3-4-5-6/h2,5H,1,3-4H2
Standard InChIKey QUMSUJWRUHPEEJ-UHFFFAOYSA-N
SMILES C=CCCC=O
Canonical SMILES C=CCCC=O
Boiling Point 99.0 °C
Density 0.853-0.857
Physical Description Colourless liquid; Cooked brown and roasted aroma
Description 4-Pentenal, also known as pent-4-enal, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. 4-Pentenal is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4-pentenal is primarily located in the cytoplasm. 4-Pentenal has a roasted taste.
Solubility Slightly soluble in water; soluble in pentane and diethyl ether
Soluble (in ethanol)
Synonyms Pent-4-en-1-al
PubChem Compound 16418
Last Modified Nov 11 2021
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